Cas no 2138139-44-1 (3-fluoro-2-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid)

• Product Name: 3-fluoro-2-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• CAS No: 2138139-44-1
• MF: C₁₁H₈FN₃O₃
• MW: 249.197925567627
• CID: 6416896
• PubChem ID: 165794815
• Update Time: 2025-10-28

3-fluoro-2-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• 2138139-44-1
• EN300-731209

• Inchi： 1S/C11H8FN3O3/c1-6-4-7(5-16)14-15(6)10-9(12)8(11(17)18)2-3-13-10/h2-5H,1H3,(H,17,18)
• InChI Key： XCESENYEXHGMDR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CN=C1N1C(C)=CC(C=O)=N1

Computed Properties

• Exact Mass: 249.05496929g/mol
• Monoisotopic Mass: 249.05496929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.1Ų

Additional information on 3-fluoro-2-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid

3-Fluoro-2-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-4-carboxylic Acid: A Comprehensive Overview

The compound 3-fluoro-2-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid, identified by the CAS number 2138139-44-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a pyridine ring, a pyrazole moiety, and a carboxylic acid group, making it a versatile structure for various chemical modifications and biological studies.

The pyridine ring in this compound is substituted with a fluoro group at position 3, which introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability. The presence of the pyrazole ring, a five-membered aromatic heterocycle, adds complexity to the structure and contributes to its potential bioactivity. The formyl group attached to the pyrazole ring further enhances the molecule's functional diversity, enabling it to participate in various chemical reactions and interactions.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods have not only improved yield but also enhanced the purity of the compound, making it more suitable for biological assays.

The carboxylic acid group at position 4 of the pyridine ring plays a crucial role in determining the compound's physicochemical properties. It contributes to hydrogen bonding capabilities, solubility in polar solvents, and compatibility with various drug delivery systems. This feature makes the compound an attractive candidate for use in pharmaceutical formulations.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits moderate inhibitory effects on several enzyme targets, suggesting its potential as a lead compound for drug development. Researchers are currently exploring its activity against cancer cell lines and its ability to modulate signaling pathways involved in inflammation and neurodegenerative diseases.

The structural versatility of this compound has also led to investigations into its use as a building block for more complex molecules. By modifying the substituents on the pyridine and pyrazole rings, chemists can create derivatives with enhanced bioactivity or improved pharmacokinetic profiles. Such modifications are expected to expand the scope of applications for this compound in medicinal chemistry.

In conclusion, 3-fluoro-2-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a key molecule for future research and development.